Cas no 501942-44-5 (1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-)

1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)- structure
501942-44-5 structure
Product Name:1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-
CAS No:501942-44-5
MF:C15H10ClNO2
MW:271.698402881622
MDL:MFCD03787728
CID:1562620
PubChem ID:1478113
Update Time:2025-08-05

1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)-
    • CHEMBL1589232
    • SMR000336514
    • AKOS015992885
    • HMS2736P07
    • 3-(4-chlorophenyl)-1,4-benzoxazepin-5(4H)-one
    • 501942-44-5
    • 3-(4-chlorophenyl)-4H-1,4-benzoxazepin-5-one
    • MLS000763891
    • MFCD03787728
    • 4W-0891
    • Bionet2_001086
    • 3-(4-chlorophenyl)-4,5-dihydro-1,4-benzoxazepin-5-one
    • DTXSID001324039
    • HMS1367B08
    • MDL: MFCD03787728
    • Inchi: 1S/C15H10ClNO2/c16-11-7-5-10(6-8-11)13-9-19-14-4-2-1-3-12(14)15(18)17-13/h1-9H,(H,17,18)
    • InChI Key: STIVOUPKKBQHFS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=COC2C=CC=CC=2C(N1)=O

Computed Properties

  • Exact Mass: 271.0401
  • Monoisotopic Mass: 271.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

1,4-Benzoxazepin-5(4H)-one, 3-(4-chlorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297310-100 mg
3-(4-Chlorophenyl)-1,4-benzoxazepin-5(4H)-one; .
501942-44-5
100mg
€221.50 2023-06-21
abcr
AB297310-100mg
3-(4-Chlorophenyl)-1,4-benzoxazepin-5(4H)-one; .
501942-44-5
100mg
€283.50 2025-02-21
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